7-Ethyl-3,4,9-trimethyl-1-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

• IUPAC Name: 7-ethyl-3,4,9-trimethyl-1-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C15H20N6O2/c1-6-8-20-14-16-12-11(21(14)10(4)9(3)17-20)13(22)19(7-2)15(23)18(12)5/h6,10H,1,7-8H2,2-5H3
• InChI Key: PDRGYVZBVOURNY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(N=C3N2C(C(=NN3CC=C)C)C)N(C1=O)C
• Molecular Formula: C15H20N6O2
• Molecular Weight: 316.36 g/mol

Description

7-Ethyl-3,4,9-trimethyl-1-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione, also known as caffeine, is a well-known stimulant that is consumed globally. It is found in various beverages such as coffee, tea, and energy drinks. Caffeine has been used for centuries for its ability to increase alertness and improve cognitive function. It is also used in the medical field to treat certain conditions such as headaches and asthma.

Scientific Research Applications

Antitumor and Antiviral Applications

Novel heterocycles related to the structure of interest have been synthesized and evaluated for their biological activities, including antitumor and antiviral effects. For instance, derivatives of purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines showed activity against P388 leukemia, although specific vascular relaxing effects were not significant among some tested compounds (Ueda et al., 1987). Furthermore, the synthesis of imidazo[1,2-a]-s-triazine nucleosides demonstrated moderate rhinovirus activity at non-toxic dosage levels, showcasing the potential of such compounds in antiviral therapies (Kim et al., 1978).

Cardiovascular Activity

Research into the cardiovascular activities of related compounds, such as 8-alkylamino-1,3-dimethyl-7-(2-hydroxy-3- piperazinopropyl)-3,7-dihydro-1H-purine-2,6-diones, has revealed strong prophylactic antiarrhythmic activity and hypotensive effects in synthesized derivatives, indicating potential applications in cardiovascular disease treatment (Chłoń-Rzepa et al., 2004).

Gas and Vapor Adsorption and Separation

A study on a three-dimensional microporous anionic metal-organic framework revealed high adsorption uptakes of C2 and C3 hydrocarbons, along with highly selective separation capabilities for various gases and vapors at room temperature. This demonstrates the material's potential in gas storage, separation technologies, and environmental purification applications (Huang et al., 2014).

Synthesis and Chemical Transformations

The synthesis of new chemical entities, such as halo-substituted pyrazolo[5,1-c][1,2,4]triazines, showcases the chemical versatility and potential for developing novel therapeutic agents or functional materials. These studies demonstrate the utility of the core structure in various chemical transformations, leading to compounds with potential applications across diverse scientific fields (Ivanov et al., 2017).